N-cyclopentyl-4-isobutyl-1-{[2-(4-methylphenyl)-2-oxoethyl]thio}-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: N-cyclopentyl-1-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-4-(2-methylpropyl)-5-oxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C28H31N5O3S/c1-17(2)15-32-26(36)22-13-12-20(25(35)29-21-6-4-5-7-21)14-23(22)33-27(32)30-31-28(33)37-16-24(34)19-10-8-18(3)9-11-19/h8-14,17,21H,4-7,15-16H2,1-3H3,(H,29,35)
• InChI Key: ZARMRJPPWKHHGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=NN=C3N2C4=C(C=CC(=C4)C(=O)NC5CCCC5)C(=O)N3CC(C)C
• Molecular Formula: C28H31N5O3S
• Molecular Weight: 517.6 g/mol

Description

N-cyclopentyl-4-isobutyl-1-{[2-(4-methylphenyl)-2-oxoethyl]thio}-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C28H31N5O3S and its molecular weight is 517.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Regioselectivity and Electrophilic Reactions

The study of regioselectivity in similar triazoloquinazoline compounds has shown that reactions with alkyl and aryl halides lead to S-substituted derivatives, while reactions with acyl halides result in kinetically controlled S-acyl derivatives, eventually leading to N2-acyl derivatives as thermodynamically controlled products. These findings were supported by theoretical DFT computational studies and characterized by FTIR, 1H-NMR, 13C-NMR, and mass spectroscopy (Fathalla et al., 2000).

Synthesis of Derivatives

Research into the synthesis of 4-aryl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamides has identified potential biological activities, including antineurotic activity. The synthesis process involves converting methyl 3-aryl-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylates into desired carboxamides through a series of reactions, highlighting the compound's versatility and potential applications in treating male reproductive and erectile dysfunction (Danylchenko et al., 2016).

Potential Biological Activities

Anticancer Properties

A study on [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives, which share a structural similarity with the compound of interest, demonstrated superior antiproliferative effects against various cancer cell lines compared to known compounds like imiquimod. This indicates the potential of triazoloquinazoline derivatives as effective anticancer agents (Kaneko et al., 2020).